tert-butyl 6-amino-5,7,7-tricyano-8-[4-(trifluoromethyl)phenyl]-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate

• IUPAC Name: tert-butyl 6-amino-5,7,7-tricyano-8-[4-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
• InChI: InChI=1S/C24H22F3N5O2/c1-22(2,3)34-21(33)32-9-8-16-17(10-28)20(31)23(12-29,13-30)19(18(16)11-32)14-4-6-15(7-5-14)24(25,26)27/h4-8,18-19H,9,11,31H2,1-3H3
• InChI Key: KKJDAOCBMTWJPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C24H22F3N5O2
• Molecular Weight: 469.5 g/mol

Description

This compound is a derivative of isoquinoline, which is a heterocyclic aromatic organic compound. It has a tert-butyl group, an amino group, three cyano groups, and a trifluoromethyl group attached to the phenyl group.

Synthesis Analysis

The synthesis of such complex organic compounds usually involves multiple steps and various types of chemical reactions. For example, a similar compound, tert-butyl 4- (6-aminopyridin-3-yl)piperazine-1-carboxylate, is prepared by stirring 4- (6-Nitro-pyridin-3-yl)-piperazine-1 -carboxylic acid ie f-butyl ester and Pd/C in ethanol with an H2 balloon for 3 h.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The isoquinoline core provides a rigid, planar structure, while the various substituents add complexity and functionality.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The amino group, the cyano groups, and the trifluoromethyl group are all reactive and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of various functional groups would all play a role.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s used as a pharmaceutical, for example, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis.